Cas no 1268048-10-7 (5-(2-chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid)

• Product Name: 5-(2-chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid
• CAS No: 1268048-10-7
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 6063901
• PubChem ID: 82129800
• Update Time: 2025-05-21

5-(2-chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid
• EN300-1697950
• 1268048-10-7
• 5-[(2-chlorophenyl)methyl]-1,3,4-oxadiazole-2-carboxylic acid

• Inchi： 1S/C10H7ClN2O3/c11-7-4-2-1-3-6(7)5-8-12-13-9(16-8)10(14)15/h1-4H,5H2,(H,14,15)
• InChI Key： VUMXMXHVXVGHTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1=NN=C(C(=O)O)O1

Computed Properties

• Exact Mass: 238.0145198g/mol
• Monoisotopic Mass: 238.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(2-chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid

5-(2-Chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid: A Comprehensive Overview

5-(2-Chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid, also known by its CAS number 1268048-10-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a 1,3,4-oxadiazole ring system with a substituted phenyl group and a carboxylic acid moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 5-(2-Chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid involves a series of well-established organic reactions. Typically, the oxadiazole ring is formed through the cyclization of 1H-1,3,4-oxadiazole precursors with appropriate substituents. The substitution pattern on the phenyl ring (in this case, a chlorine atom at the 2-position) plays a crucial role in determining the compound's physical properties and biological activity. Recent advancements in synthetic methodologies have enabled the efficient preparation of such compounds with high purity and yield.

One of the most promising applications of 5-(2-Chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid lies in its potential as a pharmacological agent. Oxadiazole derivatives are known for their ability to modulate various cellular pathways and target key enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent studies have highlighted the anti-proliferative effects of this compound on cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, its anti-inflammatory properties have been explored in preclinical models, further underscoring its therapeutic potential.

The structural versatility of 5-(2-Chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid allows for further functionalization to enhance its bioavailability and efficacy. For example, researchers have explored the incorporation of bioisosteres or prodrug strategies to improve pharmacokinetic profiles. These modifications are critical for translating laboratory findings into clinically relevant treatments.

In terms of toxicity and safety profiles, 5-(2-Chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid has undergone preliminary toxicological assessments. These studies indicate that the compound exhibits low acute toxicity at therapeutic doses; however, long-term studies are required to fully evaluate its safety profile. Regulatory agencies emphasize the importance of thorough toxicological evaluations before advancing such compounds into clinical trials.

The development of novel oxadiazole derivatives like 5-(2-Chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid is driven by continuous advancements in computational chemistry and high-throughput screening techniques. These tools enable researchers to predict bioactivity and optimize molecular structures with unprecedented efficiency. Furthermore, collaborative efforts between academia and industry have accelerated the translation of basic research into practical applications.

In conclusion,5-(2-Chlorophenyl)methyl-1,3,4-oxadiazole-2-carboxylic acid, CAS number 1268048 - 10 -7 represents a compelling candidate for further exploration in drug discovery programs. Its unique chemical structure and promising biological activities position it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications,the significance of this compound in modern medicine will undoubtedly grow.